Cas no 1328640-84-1 (5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole)

• Product Name: 5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole
• CAS No: 1328640-84-1
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• MDL: MFCD20491523
• CID: 2144551
• PubChem ID: 58044207
• Update Time: 2025-11-02

5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole
• 1328640-84-1
• SCHEMBL10255852
• EN300-232689
• QYMIVHHHOXQWIN-UHFFFAOYSA-N
• CS-0300525
• 5-(methoxymethyl)-1-methyl-3-nitro-pyrazole
• 5-(methoxymethyl)-1-methyl-3-nitropyrazole
• STL415114
• AKOS015920787
• DB-295792

• MDL： MFCD20491523
• Inchi： 1S/C6H9N3O3/c1-8-5(4-12-2)3-6(7-8)9(10)11/h3H,4H2,1-2H3
• InChI Key： QYMIVHHHOXQWIN-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC([N+](=O)[O-])=NN1C

Computed Properties

• Exact Mass: 171.06439116Da
• Monoisotopic Mass: 171.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole

Comprehensive Guide to 5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole (CAS No. 1328640-84-1): Properties, Applications, and Market Trends

5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole (CAS No. 1328640-84-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative features a unique molecular structure with a methoxymethyl group at the 5-position and a methyl group at the 1-position, making it particularly valuable for drug discovery and crop protection applications. Researchers are increasingly interested in this compound due to its potential as a building block for more complex molecules in medicinal chemistry.

The growing demand for 5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole reflects broader trends in the chemical industry, where nitrogen-containing heterocycles are becoming crucial for developing new pharmaceutical intermediates and agrochemicals. With the global pyrazole derivatives market projected to grow at a CAGR of 5.8% from 2023 to 2030, compounds like CAS 1328640-84-1 are positioned at the forefront of innovative chemical synthesis. The compound's nitro group provides excellent reactivity for further functionalization, while the methoxymethyl substituent enhances its solubility profile, making it particularly useful in various organic synthesis applications.

Recent studies have highlighted the potential of 5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole in addressing some of today's most pressing challenges in medicinal chemistry and crop science. The compound's structural features make it an attractive candidate for developing new enzyme inhibitors and receptor modulators, particularly in the field of anti-inflammatory drugs and antimicrobial agents. In agricultural applications, its derivatives show promise as eco-friendly pesticides, aligning with the industry's shift toward more sustainable crop protection solutions.

The synthesis of 5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole typically involves multi-step organic reactions starting from commercially available pyrazole precursors. Modern green chemistry approaches are being developed to optimize its production, reducing waste and improving yields. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring the highest quality standards for research and industrial applications.

From a commercial perspective, 1328640-84-1 has seen growing interest from contract research organizations and pharmaceutical companies engaged in drug discovery programs. The compound's versatility as a chemical intermediate makes it valuable for creating diverse molecular libraries in high-throughput screening systems. Suppliers are increasingly offering this material with various purity grades (typically 95-98%) to meet different research needs, with prices varying based on quantity and purity specifications.

Safety considerations for handling 5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage typically requires protection from moisture and light at room temperature, with stability data suggesting good shelf life when stored under appropriate conditions.

The future outlook for 5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole appears promising, particularly as research continues into targeted therapies and precision agriculture. Its structural features make it amenable to various structure-activity relationship (SAR) studies, potentially leading to breakthroughs in multiple therapeutic areas. As the chemical industry continues to emphasize sustainable synthesis and atom-efficient processes, innovative approaches to producing and utilizing this versatile intermediate are likely to emerge in the coming years.

For researchers interested in pyrazole chemistry, 5-(methoxymethyl)-1-methyl-3-nitro-1H-pyrazole represents an excellent case study in molecular design and functional group manipulation. The compound's balanced properties between reactivity and stability make it particularly useful for teaching advanced concepts in heterocyclic chemistry and medicinal chemistry. Numerous patent applications have referenced this structure, indicating its growing importance in intellectual property related to pharmaceutical and agrochemical innovations.